4-benzyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-piperidinecarbothioamide

• IUPAC Name: 4-benzyl-N-(4-methyl-2-oxochromen-7-yl)piperidine-1-carbothioamide
• InChI: InChI=1S/C23H24N2O2S/c1-16-13-22(26)27-21-15-19(7-8-20(16)21)24-23(28)25-11-9-18(10-12-25)14-17-5-3-2-4-6-17/h2-8,13,15,18H,9-12,14H2,1H3,(H,24,28)
• InChI Key: JJBUSWPEJBRHFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=S)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H24N2O2S
• Molecular Weight: 392.5 g/mol

Description

4-benzyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-piperidinecarbothioamide, also known as BMO-1, is a chemical compound with potential therapeutic applications. This compound is a piperidinecarbothioamide derivative that has shown promising results in scientific research studies.

Mechanism of Action

The exact mechanism of action of 4-benzyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-piperidinecarbothioamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects through multiple pathways. This compound has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and modulate the activity of enzymes involved in neuronal signaling.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been shown to reduce inflammation, protect against oxidative stress, and improve motor function. This compound has also been shown to modulate the activity of enzymes involved in neuronal signaling, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of 4-benzyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-piperidinecarbothioamide is that it has shown promising results in animal models of neurological disorders. This suggests that this compound may have potential therapeutic applications for these conditions. However, one limitation of this compound is that its mechanism of action is not fully understood. Further research is needed to elucidate the exact pathways through which this compound exerts its therapeutic effects.

Future Directions

There are several future directions for research on 4-benzyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-piperidinecarbothioamide. One area of research could focus on the development of novel this compound derivatives with improved efficacy and selectivity. Another area of research could focus on the use of this compound in combination with other therapeutic agents to enhance its therapeutic effects. Additionally, further research is needed to elucidate the exact mechanism of action of this compound and to determine its potential therapeutic applications for other neurological disorders.

Scientific Research Applications

4-benzyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)-1-piperidinecarbothioamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. This compound has been studied in animal models of Parkinson's disease, Alzheimer's disease, and multiple sclerosis. In these studies, this compound has been shown to improve motor function, reduce inflammation, and protect against neuronal damage.